Cas no 1806300-52-6 (5-Methyl-2-(trifluoromethyl)isonicotinonitrile)

• Product Name: 5-Methyl-2-(trifluoromethyl)isonicotinonitrile
• CAS No: 1806300-52-6
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4802590
• Update Time: 2025-11-02

5-Methyl-2-(trifluoromethyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(trifluoromethyl)isonicotinonitrile

• Inchi： 1S/C8H5F3N2/c1-5-4-13-7(8(9,10)11)2-6(5)3-12/h2,4H,1H3
• InChI Key： DCGPDUSJWMDCIV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 5-Methyl-2-(trifluoromethyl)isonicotinonitrile

5-Methyl-2-(trifluoromethyl)isonicotinonitrile (CAS 1806300-52-6): A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Applications

In the rapidly evolving field of fluorinated organic compounds, 5-Methyl-2-(trifluoromethyl)isonicotinonitrile (CAS 1806300-52-6) has emerged as a valuable heterocyclic building block with significant potential in drug discovery and crop protection research. This trifluoromethyl-substituted pyridine derivative combines the unique electronic properties of fluorine atoms with the structural versatility of the pyridine scaffold, making it particularly attractive for modern medicinal chemistry applications.

The molecular structure of 5-Methyl-2-(trifluoromethyl)isonicotinonitrile features three strategically positioned functional groups: a methyl group at the 5-position, an electron-withdrawing trifluoromethyl group at the 2-position, and a cyano group at the 4-position. This unique combination creates a multifunctional platform for further chemical transformations, addressing one of the most common search queries among synthetic chemists: "how to modify trifluoromethyl pyridine derivatives." The presence of the CF3 group significantly influences the compound's lipophilicity and metabolic stability, properties highly sought after in bioactive molecule design.

Recent studies highlight the growing importance of fluorinated pyridine derivatives in addressing current pharmaceutical challenges, particularly in the development of kinase inhibitors and central nervous system (CNS) drugs. The 5-Methyl-2-(trifluoromethyl)isonicotinonitrile scaffold has shown promise in the synthesis of potential anticancer agents, responding to the increasing global demand for novel oncology therapeutics. Researchers frequently search for "fluorinated heterocycles in drug design" and "trifluoromethyl pyridine applications," reflecting the compound's relevance in contemporary drug discovery pipelines.

In agrochemical research, 5-Methyl-2-(trifluoromethyl)isonicotinonitrile serves as a key intermediate for developing new-generation crop protection agents. The compound's structural features align with current trends in sustainable agriculture, where scientists seek compounds with improved pest selectivity and reduced environmental persistence. The trifluoromethyl group enhances the biological activity of resulting molecules while the cyano group provides an additional handle for structural modification, making this compound a popular choice for lead optimization studies.

The synthetic accessibility of 5-Methyl-2-(trifluoromethyl)isonicotinonitrile has been significantly improved in recent years, addressing another common concern among researchers: "availability of fluorinated building blocks." Modern catalytic fluorination methods and regioselective functionalization techniques have made this compound more accessible to both academic and industrial researchers. Its stability under various reaction conditions and compatibility with numerous coupling reactions make it particularly valuable for high-throughput synthesis applications.

From a market perspective, the demand for 5-Methyl-2-(trifluoromethyl)isonicotinonitrile has shown steady growth, reflecting broader trends in the fine chemicals industry. Pharmaceutical companies increasingly seek fluorine-containing intermediates to expand their compound libraries, while agrochemical manufacturers value its potential in developing next-generation pesticides. The compound's intellectual property landscape remains relatively open, making it an attractive target for custom synthesis and process development initiatives.

Quality control of 5-Methyl-2-(trifluoromethyl)isonicotinonitrile typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy, ensuring compliance with stringent pharmaceutical standards. These analytical procedures address another frequent search query: "how to characterize fluorinated pyridine compounds." The compound's physicochemical properties, including its solubility profile and thermal stability, make it suitable for various formulation development applications.

Looking ahead, 5-Methyl-2-(trifluoromethyl)isonicotinonitrile is poised to play an increasingly important role in precision medicine and sustainable agriculture. Its structural features align with current research priorities in personalized therapeutics and environmentally friendly agrochemicals. As synthetic methodologies continue to advance and the understanding of fluorine effects in bioactive compounds deepens, this versatile building block will likely find applications in emerging fields such as chemical biology and materials science.

For researchers working with 5-Methyl-2-(trifluoromethyl)isonicotinonitrile, proper handling procedures and storage conditions should always be followed, although the compound does not fall under special regulatory categories. Standard laboratory safety practices are sufficient for its manipulation, making it accessible to a wide range of research facilities without requiring specialized safety infrastructure.

The growing body of scientific literature on trifluoromethyl-substituted heterocycles confirms the enduring importance of compounds like 5-Methyl-2-(trifluoromethyl)isonicotinonitrile in modern chemical research. Its combination of structural features, synthetic versatility, and biological relevance ensures its continued use in addressing some of the most pressing challenges in human health and food security. As research into fluorine-containing compounds expands, this molecule will undoubtedly remain a valuable tool in the chemist's arsenal.